Cas no 885461-34-7 (10,14-dioxa-4-thia-6-azatricyclo7.5.0.0,3,7tetradeca-1(9),2,5,7-tetraen-5-amine)

• Product Name: 10,14-dioxa-4-thia-6-azatricyclo7.5.0.0,3,7tetradeca-1(9),2,5,7-tetraen-5-amine
• CAS No: 885461-34-7
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD06660788
• CID: 3107977
• PubChem ID: 4961901
• Update Time: 2025-10-12

10,14-dioxa-4-thia-6-azatricyclo7.5.0.0,3,7tetradeca-1(9),2,5,7-tetraen-5-amine Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-6H-[1,4]dioxepino[2,3-f][1,3]benzothiazol-2-amine
• Z119989896
• AKOS000122835
• 10,14-dioxa-4-thia-6-azatricyclo[7.5.0.0,3,7]tetradeca-1(9),2,5,7-tetraen-5-amine
• 10,14-dioxa-4-thia-6-azatricyclo[7.5.0.0^{3,7}]tetradeca-1,3(7),5,8-tetraen-5-amine
• 885461-34-7
• EN300-12452
• G26834
• CS-0225639
• 7,8-DIHYDRO-6H-[1,4]DIOXEPINO[2',3':4,5]BENZO[1,2-D]THIAZOL-2-AMINE
• 10,14-dioxa-4-thia-6-azatricyclo7.5.0.0,3,7tetradeca-1(9),2,5,7-tetraen-5-amine

• MDL： MFCD06660788
• Inchi： 1S/C10H10N2O2S/c11-10-12-6-4-7-8(5-9(6)15-10)14-3-1-2-13-7/h4-5H,1-3H2,(H2,11,12)
• InChI Key： XZTYDDXBQFZSDM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=C3C(=CC1=2)OCCCO3

Computed Properties

• Exact Mass: 222.04629874Da
• Monoisotopic Mass: 222.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 218-220 °C
• Boiling Point: 410.0±48.0 °C at 760 mmHg
• Flash Point: 201.8±29.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

10,14-dioxa-4-thia-6-azatricyclo7.5.0.0,3,7tetradeca-1(9),2,5,7-tetraen-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 10,14-dioxa-4-thia-6-azatricyclo7.5.0.0,3,7tetradeca-1(9),2,5,7-tetraen-5-amine

Introduction to 10,14-dioxa-4-thia-6-azatricyclo[7.5.0.0³,⁷]tetradeca-1(9),2,5,7-tetraen-5-amine (CAS No 885461-34-7)

The compound 10,14-dioxa-4-thia-6-azatricyclo[7.5.0.0³,⁷]tetradeca-1(9),2,5,7-tetraen-5-amine (CAS No 885461-34-7) is a highly complex organic molecule with a unique tricyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its intricate ring system, which includes oxygen (dioxa), sulfur (thia), and nitrogen (aza) atoms strategically positioned to create a highly functionalized framework.

Recent studies have highlighted the potential of CAS No 885461-34-7 in various applications due to its exceptional electronic properties and structural versatility. Researchers have explored its use in advanced materials such as high-performance polymers and optoelectronic devices. The compound's ability to form stable covalent bonds and its resistance to thermal degradation make it an ideal candidate for high-tech applications.

The synthesis of 10,14-dioxa-4-thia-6-azatricyclo[7.5.0.0³,⁷]tetradeca-1(9),2,5,7-tetraen-5-amine involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. The latest advancements in synthetic methodologies have enabled chemists to streamline the production process, making this compound more accessible for large-scale applications.

In terms of chemical properties, CAS No 885461-34-7 exhibits remarkable stability under harsh conditions and demonstrates excellent solubility in common organic solvents. These characteristics make it suitable for use in a wide range of industrial processes and research applications.

Recent research has also focused on the biological activity of 10,14-dioxa-4-thia-6 azatricyclo[7.5.0.0³,⁷]tetradeca -1(9),2 ,5 ,7 tetraen -5 amine, particularly in the context of drug delivery systems and therapeutic agents.